Cas no 1493-13-6 (Trifluoromethanesulfonic acid)

Trifluoromethanesulfonic acid (CF₃SO₃H) is a strong sulfonic acid with exceptional acidity, often classified as a superacid. Its high thermal and chemical stability, along with low nucleophilicity, makes it a valuable reagent in organic synthesis, particularly in Friedel-Crafts acylations, alkylations, and polymerization reactions. The acid's non-oxidizing nature and resistance to decomposition under harsh conditions enhance its utility in catalytic applications. Its triflate anion (CF₃SO₃⁻) is a weakly coordinating ligand, facilitating reactions requiring highly reactive intermediates. Trifluoromethanesulfonic acid is also soluble in polar organic solvents, offering versatility in reaction media. These properties make it a preferred choice in industrial and laboratory settings for demanding synthetic processes.

Trifluoromethanesulfonic acid structure

Product Name:Trifluoromethanesulfonic acid

CAS No:1493-13-6

MF:CHF₃O₃S

MW:150.077049970627

MDL:MFCD00007514

CID:41481

PubChem ID:62406

Update Time:2025-10-21

Trifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

- Trifluoromethanesulfonic acid
- Fluorad FC-24
- Methanesulfonic acid, trifluoro-
- trifluoromethanesulfonic
- trifluoro-methanesulfonicaci
- PFC-MS
- TRIFLUOROMETHANESULPHONIC ACID
- Trifluoromethanesulfonic acid hydrate
- Trifluoromethanesulfonic Acid
- METHANESULFONIC ACID,TRIFLUORO
- tfmsa
- TfOH
- trifluoromethane-sulfonic acid
- trifluoromethansulfonic acid
- Trifluoromethylsulfonic acid
- trifluorormethanesulfonic acid
- Perfluoromethanesulfonic Acid
- FC-24
- Triflate
- Trimsylate
- Trimesylate
- TRIMESYLATE ACID
- Trifluoromethanesulf
- Triflic Acid
- Trifluoromethanesulphonic acid,99%
- trifluoromethanesulfonic acid, silver (+1) salt
- Trifluoromethanesulphonic acid, 99%
- triflicacid
- DTXCID0024397
- AKOS007930288
- trifluormethanesulphonic acid
- Eu(OTf)3
- CAS-1493-13-6
- trifluoro-methane sulfonic acid
- NCGC00255973-01
- trifluoromethan sulphonic acid
- CF3-SO3H
- UNII-JE2SY203E8
- TFMS
- 1,1,1-trifluoromethanesulfonic acid
- MFCD00007514
- F0001-0530
- trifluoromethyl-sulfonic acid
- trifluoromethanesulphoriic acid
- Trifluoromethanesulfonic acid, ReagentPlus(R), >=99%
- CS-B0871
- Trifluoromethane sulfonic acid
- Trifluoromethanesulfonic acid, purum, >=98.0% (T)
- Methanesulfonic acid, trifluoro
- Trifluoromethysulfonic acid
- trifluoro-methanesulfonic acid
- HOTf
- 1493-13-6
- acide trifluoromethanesulfonique
- triflouromethanesulphonic acid
- trifluoromethane sulphonic acid
- trifluormethanesulfonic acid
- FD2025
- Cerium triflate
- perfluoromethane sulfonate
- acide triflique
- CHEBI:48511
- AI3-62912
- As(otf)2
- Trifiuoromethanesulfonic acid
- FS-3872
- DB-007930
- Methanesulfonic acid, 1,1,1trifluoro
- trifluoro-methanesulphonic acid
- T0751
- Q-201879
- NS00004757
- trifluoromethyl sulphonic acid
- CF3SO3H
- Fluorad FC 24
- CHEMBL1236265
- SCHEMBL295
- Methanesulfonic acid, 1,1,1-trifluoro-
- EINECS 216-087-5
- DB-030477
- TRIFLIC ACID [MI]
- (trifluoromethyl) sulfonic acid
- Tox21_302183
- Triflic acid;Trifluoromethanesulphonic acid
- Al(OTf)3
- EC 216-087-5
- BCP21772
- Methanesulfonic acid, trifluoro- (6CI,7CI,8CI,9CI)
- Methanesulfonic acid-d, trifluoro-
- TFMSA cpd
- Trifluoromethanesulfonic acid, reagent grade, 98%
- DTXSID2044397
- JE2SY203E8
- trifluormethane sulfonic acid
- trifluoromethyl sulfonic acid
- Trifluormethansulfonsaeure
- EN300-21690
- Q304850
- TFS
- MDL： MFCD00007514
- Inchi： 1S/CHF3O3S/c2-1(3,4)8(5,6)7/h(H,5,6,7)
- InChI Key： ITMCEJHCFYSIIV-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)C(F)(F)F
- BRN： 1812100

Computed Properties

Exact Mass: 149.96000
Monoisotopic Mass: 149.959849
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.3
Topological Polar Surface Area: 62.8

Experimental Properties

Color/Form: colorless liquid
Density: 1.696 g/mL at 25 °C(lit.)
Melting Point: -40 ºC
Boiling Point: 162 °C(lit.)
Flash Point: None
Refractive Index: n20/D 1.327(lit.)
PH: <1 (H2O)
Solubility: Miscible in H₂O
Water Partition Coefficient: dissolution
Stability/Shelf Life: Stable. Incompatible with acids, alkalis, metals.
PSA: 62.75000
LogP: 1.47480
pka: -14(at 25℃)
Merck: 9676
Sensitiveness: Hygroscopic
Vapor Pressure: 8 mmHg ( 25 °C)
Solubility: It is very soluble in polar solvents such as acetonitrile, dimethylformamide, water, alcohol, ketone, etc

Trifluoromethanesulfonic acid Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226,H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 3265 8/PG 2
WGK Germany：2
Hazard Category Code： 21/22-35
Safety Instruction： S26-S36/37/39-S45
FLUKA BRAND F CODES：3-10
RTECS：PB2771000
Hazardous Material Identification：
HazardClass：8
PackingGroup：I
TSCA：Yes
Packing Group：II
Risk Phrases：R21/22; R35
Storage Condition：Argon filled storage

Trifluoromethanesulfonic acid Customs Data

HS CODE：29049020
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Trifluoromethanesulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T822375-1L	Trifluoromethanesulfonic acid	1493-13-6	0.1 M CF3SO3H in acetic acid	1L	￥1,198.00	2022-09-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	158534-10G	Trifluoromethanesulfonic acid	1493-13-6	98%	10g	¥406.18	2023-10-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	158534-50G	Trifluoromethanesulfonic acid	1493-13-6	98%	50g	¥1059.47	2023-10-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	158534-100G	Trifluoromethanesulfonic acid	1493-13-6	98%	100g	¥2071.02	2023-10-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	347817-5G	Trifluoromethanesulfonic acid	1493-13-6	99%	5g	¥432.9	2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	347817-25G	Trifluoromethanesulfonic acid	1493-13-6	99%	25g	¥1400.13	2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	347817-100G	Trifluoromethanesulfonic acid	1493-13-6	99%	100g	¥5449.18	2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	347817-500G	Trifluoromethanesulfonic acid	1493-13-6	99%	500g	¥10099.75	2023-12-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62100-25g	Triflic acid	1493-13-6		25g	¥148.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62100-100g	Triflic acid	1493-13-6		100g	¥418.0	2021-09-07

Trifluoromethanesulfonic acid Production Method

Production Method 1

1493-13-6

2622-14-2

1493-13-6

2622-14-2

Reaction Conditions

1.1 Solvents: Ethanol ; reflux
1.2 Solvents: tert-Butyl methyl ether ; 40 °C

Reference

: Use of phosphonium salts in coupling reactions and process for their manufacture

, World Intellectual Property Organization, , ,

Production Method 2

771-60-8

1493-13-6

771-60-8

Reaction Conditions

1.1 Solvents: Toluene ; 30 min, 0 - 5 °C

Reference

: Pentafluorophenylammonium triflate (PFPAT) catalyzed facile construction of substituted chromeno[2,3-d]pyrimidinone derivatives and their antimicrobial activity

Ghashang, Majid; Mansoor, Syed Sheik; Aswin, Krishnamoorthy, Journal of Advanced Research, 2014, 5(2), 209-218

Production Method 3

771-60-8

1493-13-6

771-60-8

Reaction Conditions

1.1 30 min, 0 - 5 °C

Reference

: Pentafluorophenylammonium triflate: a mild, efficient and reusable catalyst for the synthesis of 2-arylbenzothiazole and 2-arylbenzothiazoline derivatives in a green chemical approach

Datta, Arup, Oriental Journal of Chemistry, 2021, 37(1), 95-102

Production Method 4

771-60-8

1493-13-6

771-60-8

Reaction Conditions

1.1 Solvents: Toluene ; 0.5 h, 0 - 5 °C

Reference

: Synthesis of 1,2,4-triazolo[5,1-b][1,3]-thiazin-7-ones catalyzed by pentafluorophenylammonium triflate

Montazeri, N.; Pourshamsian, K.; Divsalar, A.; Ghoorchi-Beigi, M., Asian Journal of Chemistry, 2012, 24(6), 2802-2804

Production Method 5

1493-13-6

771-60-8

Reaction Conditions

Reference

: Pentafluorophenylammonium triflate-CuCl2: A mild, efficient and reusable heterogeneous catalyst system for facile synthesis of 4(3H)-quinazolinones under solvent-free conditions

Montazeri, Naser; Pourshamsian, Khalil; Yosefiyan, Soghra; Momeni, Seydeh Samaneh, Journal of Chemical Sciences (Bangalore, 2012, 124(4), 883-887

Production Method 6

263888-04-6

358-23-6

1493-13-6

20434-86-0

20594-92-7

5585-14-8

92886-86-7

Reaction Conditions

1.1 Solvents: Dichloromethane ; 1 h, -40 °C → 0 °C

Reference

: Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids

Carloni, Laure-Elie; Mohnani, Stefan; Bonifazi, Davide, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334

Production Method 7

617-86-7

2880338-17-8

1493-13-6

79271-56-0

Reaction Conditions

1.1 Solvents: Chloroform-d ; rt

Reference

C-H, Si-H and C-F abstraction with an extremely electron poor I(III) reagent

Tania; Sceney, Marcus; Barwise, Lachlan; White, Keith F.; Dutton, Jason L., ChemRxiv, 2023, 1, 1-12

Trifluoromethanesulfonic acid Raw materials

Trifluoromethanesulfonic acid Preparation Products

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(CAS:1493-13-6)Trifluoromethanesulfonic acid

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(CAS:1493-13-6)Trifluoromethanesulfonic acid

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:1493-13-6)三氟甲烷磺酸

Order Number:LE2469375;LE405;LE19023

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:39

Price ($):discuss personally

Email:18501500038@163.com

Trifluoromethanesulfonic acid Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

Trifluoromethanesulfonic acid Related Literature

1. Tuning the reactivity of mononuclear nonheme manganese(iv)-oxo complexes by triflic acid

Junying Chen,Heejung Yoon,Yong-Min Lee,Mi Sook Seo,Ritimukta Sarangi,Shunichi Fukuzumi,Wonwoo Nam Chem. Sci. 2015 6 3624
2. Br?nsted acid-catalysed intramolecular hydroamination of unactivated alkenes: metal triflates as an in situ source of triflic acid

Junqi Chen,Sarah K. Goforth,Bradley A. McKeown,T. Brent Gunnoe Dalton Trans. 2017 46 2884
3. Br?nsted acid-promoted synthesis of common heterocycles and related bio-active and functional molecules

Sudipta Ponra,K. C. Majumdar RSC Adv. 2016 6 37784
4. Alternative syntheses of univalent indium salts including a direct route from indium metal

Benjamin F. T. Cooper,Charles L. B. Macdonald New J. Chem. 2010 34 1551
5. Syntheses of 8-quinolinolatocobalt(iii) complexes containing cyclen based auxiliary ligands as models for hypoxia-activated prodrugs

John Yu-Chih Chang,Ralph J. Stevenson,Guo-Liang Lu,Penelope J. Brothers,George R. Clark,William A. Denny,David C. Ware Dalton Trans. 2010 39 11535

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1493-13-6 (Trifluoromethanesulfonic acid) Related Products

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Jiangsu Xinsu New Materials Co., Ltd

(CAS:1493-13-6)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Amadis Chemical Company Limited

(CAS:1493-13-6)Trifluoromethanesulfonic acid

Purity:99%/99%/99%/99%/99%/99%

Quantity:500g/1kg/250g/50g/100g/1000g

Price ($):433.0/783.0/206.0/295.0/268.0/239.0

Cas no 1493-13-6 (Trifluoromethanesulfonic acid)

Trifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Trifluoromethanesulfonic acid Security Information

Trifluoromethanesulfonic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Trifluoromethanesulfonic acid Pricemore >>

Trifluoromethanesulfonic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Trifluoromethanesulfonic acid Raw materials

Trifluoromethanesulfonic acid Preparation Products

Trifluoromethanesulfonic acid Suppliers

Trifluoromethanesulfonic acid Spectrogram

Trifluoromethanesulfonic acid Related Literature

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